Cas no 904010-06-6 ((2Z)-4-methyl-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate)

• Product Name: (2Z)-4-methyl-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate
• CAS No: 904010-06-6
• MF: C₁₈H₁₆N₂O₄
• MW: 324.330644607544
• CID: 5426066
• Update Time: 2025-08-02

(2Z)-4-methyl-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate Chemical and Physical Properties

Names and Identifiers

• [(2Z)-4-methyl-3-oxo-2-(pyridin-3-ylmethylidene)-1-benzofuran-6-yl] N,N-dimethylcarbamate
• Carbamic acid, N,N-dimethyl-, 2,3-dihydro-4-methyl-3-oxo-2-(3-pyridinylmethylene)-6-benzofuranyl ester
• (2Z)-4-methyl-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate

• Inchi： 1S/C18H16N2O4/c1-11-7-13(23-18(22)20(2)3)9-14-16(11)17(21)15(24-14)8-12-5-4-6-19-10-12/h4-10H,1-3H3
• InChI Key： IRTKQNTZCLJSCR-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3=CC=CN=C3)C(=O)C2=C(C)C=1)(=O)N(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (2Z)-4-methyl-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate

Introduction to (2Z)-4-methyl-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate (CAS No. 904010-06-6)

(2Z)-4-methyl-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate (CAS No. 904010-06-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzofuran and pyridine, two important heterocyclic structures with a wide range of biological activities. The unique combination of these structural elements endows the compound with potential therapeutic properties, making it a subject of ongoing investigation in various biomedical applications.

The molecular structure of (2Z)-4-methyl-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate is characterized by a central benzofuran core substituted with a methyl group at the 4-position and an oxo group at the 3-position. The 2-position is occupied by a pyridinylmethylidene moiety, which is further substituted with an N,N-dimethylcarbamate group at the 6-position. This intricate arrangement of functional groups contributes to the compound's distinct chemical and biological properties.

Recent studies have highlighted the potential of (2Z)-4-methyl-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory properties, (2Z)-4-methyl-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation. These findings suggest that (2Z)-4-methyl-3-o xo - 2 - ( pyridin - 3 - yl ) methylidene - 2 , 3 - dihydro - 1 - benzofuran - 6 - yl N , N - dimethylcarbamate could be a valuable lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of (2Z)-4-methyl--oxo--(pyridin--yl)methylidene--,dihydro--benzofuran--yl N,N--dimethylcarbamate have also been studied to assess its suitability for clinical applications. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. However, further research is needed to optimize these properties and ensure safety and efficacy in human subjects.

In terms of safety, preclinical studies have shown that (2Z)-4-methyl--oxo--(pyridin--yl)methylidene--,dihydro--benzofuran--yl N,N--dimethylcarbamate has a low toxicity profile at therapeutic doses. Animal models have not reported significant adverse effects, suggesting that it may be well-tolerated in humans. Nevertheless, comprehensive toxicological evaluations are necessary to fully understand its safety profile before advancing to clinical trials.

The synthesis of (2Z)-4-methyl--oxo--(pyridin--yl)methylidene--,dihydro--benzofuran--yl N,N--dimethylcarbamate involves several steps that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the condensation of a suitable benzofuran derivative with a pyridine-based reagent followed by functionalization with an N,N-dimethylcarbamate group. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its potential commercialization.

In conclusion, (2Z)-4-methyl--oxo--(pyridin--yl)methylidene--,dihydro--benzofuran--yl N,N--dimethylcarbamate (CAS No. 904010–06–6) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and anticancer properties make it an attractive candidate for further development in drug discovery programs. Ongoing research aims to elucidate its mechanisms of action, optimize its pharmacological properties, and evaluate its safety profile to bring this compound closer to clinical use.